molecular formula C12H15N3O3 B7577427 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid

3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid

Cat. No. B7577427
M. Wt: 249.27 g/mol
InChI Key: XRRYLMGQLSFZNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid, also known as PCCA, is a chemical compound that has gained significant attention in the field of scientific research. PCCA is a cyclic amino acid derivative that has been used in various studies due to its unique properties and potential for various applications.

Mechanism of Action

The mechanism of action of 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid is not well understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid has been shown to have several biochemical and physiological effects in the body. It has been shown to have anti-inflammatory properties, which may help to reduce inflammation in the body. 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid has also been shown to have antioxidant properties, which may help to protect the body against oxidative stress and damage. Additionally, 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid has been shown to have potential neuroprotective effects, which may help to prevent or treat neurological disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid in lab experiments is its unique chemical properties, which make it a useful building block for the synthesis of various compounds. Additionally, 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid has been shown to have potential therapeutic effects, which may make it a useful tool for the development of new drugs and therapies. However, there are also limitations to using 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid in lab experiments, including its complex synthesis process and the need for specialized equipment and expertise.

Future Directions

There are several potential future directions for research on 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid. One area of interest is the development of new drugs and therapies based on the properties of 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid. Additionally, further research is needed to better understand the mechanism of action of 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid and its potential physiological effects. Finally, there is potential for the use of 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid in the development of new materials and technologies, such as sensors and electronic devices.
Conclusion
In conclusion, 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid is a unique and versatile chemical compound that has gained significant attention in the field of scientific research. Its potential applications in the fields of medicine, chemistry, and biology make it a valuable tool for researchers. However, further research is needed to fully understand the properties and potential of 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid.

Synthesis Methods

The synthesis of 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid involves several steps, including the reaction of pyrimidine-2-carboxylic acid with cyclohexanone, followed by a reaction with hydroxylamine to produce the intermediate compound. The intermediate compound is then treated with isobutyl chloroformate to produce the final product, 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid. The synthesis of 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid is a complex process that requires careful attention to detail and specialized equipment.

Scientific Research Applications

3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid has been used in various scientific studies due to its potential applications in the fields of medicine, chemistry, and biology. One of the primary applications of 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid is its use as a building block for the synthesis of various compounds. 3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid has also been used in the development of new drugs and therapies for various diseases, including cancer and neurological disorders.

properties

IUPAC Name

3-(pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15N3O3/c16-10(15-12-13-5-2-6-14-12)8-3-1-4-9(7-8)11(17)18/h2,5-6,8-9H,1,3-4,7H2,(H,17,18)(H,13,14,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XRRYLMGQLSFZNV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CC(C1)C(=O)O)C(=O)NC2=NC=CC=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

249.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Pyrimidin-2-ylcarbamoyl)cyclohexane-1-carboxylic acid

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